Cas no 2375194-95-7 (benzyl N-(4-aminonorbornan-1-yl)carbamate)

• Product Name: benzyl N-(4-aminonorbornan-1-yl)carbamate
• CAS No: 2375194-95-7
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5108063
• Update Time: 2025-10-24

benzyl N-(4-aminonorbornan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (4-aminobicyclo[2.2.1]heptan-1-yl)carbamate
• benzyl N-(4-aminonorbornan-1-yl)carbamate

• Inchi： 1S/C15H20N2O2/c16-14-6-8-15(11-14,9-7-14)17-13(18)19-10-12-4-2-1-3-5-12/h1-5H,6-11,16H2,(H,17,18)
• InChI Key： ZBSHLSVNDUWEGB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC12CCC(CC1)(C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4

Additional information on benzyl N-(4-aminonorbornan-1-yl)carbamate

Research Brief on Benzyl N-(4-aminonorbornan-1-yl)carbamate (CAS: 2375194-95-7): Recent Advances and Applications

Benzyl N-(4-aminonorbornan-1-yl)carbamate (CAS: 2375194-95-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique norbornane scaffold and carbamate functionality, has been explored for its potential applications in drug discovery, medicinal chemistry, and targeted therapeutics. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

One of the key areas of interest surrounding benzyl N-(4-aminonorbornan-1-yl)carbamate is its utility in the development of novel protease inhibitors. Researchers have leveraged its structural features to design compounds that selectively inhibit enzymes such as cathepsins and matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The compound's rigid norbornane core provides a stable framework for optimizing binding affinity and selectivity, making it a valuable scaffold in rational drug design.

Recent synthetic methodologies have focused on improving the efficiency and scalability of benzyl N-(4-aminonorbornan-1-yl)carbamate production. Advances in catalytic asymmetric synthesis and green chemistry approaches have enabled higher yields and reduced environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly streamlined the synthesis of this compound, opening doors for its broader application in high-throughput screening and combinatorial chemistry.

In addition to its synthetic utility, benzyl N-(4-aminonorbornan-1-yl)carbamate has shown promising biological activity in preclinical models. Studies have reported its efficacy as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in pain perception and immune response. Its ability to cross the blood-brain barrier further enhances its potential as a candidate for central nervous system (CNS) therapeutics. However, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects, which are currently under investigation.

Looking ahead, the compound's applications are expected to expand into emerging fields such as targeted drug delivery and precision medicine. Researchers are exploring its conjugation with nanoparticles and antibodies to enhance tissue-specific targeting. Furthermore, computational modeling and artificial intelligence-driven drug design are being employed to predict and optimize its interactions with biological targets. As the understanding of its mechanistic underpinnings deepens, benzyl N-(4-aminonorbornan-1-yl)carbamate is poised to play a pivotal role in the next generation of therapeutic agents.